Cas no 221202-36-4 (Benzonitrile,2,3-difluoro-6-hydroxy-)

• Product Name: Benzonitrile,2,3-difluoro-6-hydroxy-
• CAS No: 221202-36-4
• MF: C₇H₃F₂NO
• MW: 155.101628541946
• MDL: MFCD10574786
• CID: 244186
• PubChem ID: 23448364
• Update Time: 2025-04-19

Benzonitrile,2,3-difluoro-6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2,3-difluoro-6-hydroxy-
• 2,3-DIFLUORO-6-HYDROXY-BENZONITRILE
• 2,3-Difluoro-6-hydroxybenzonitrile
• LogP
• MFCD10574786
• SCHEMBL6736322
• AKOS006305740
• CS-0373245
• 221202-36-4
• AT10513
• Benzonitrile, 2,3-difluoro-6-hydroxy- (9CI)

• MDL： MFCD10574786
• Inchi： 1S/C7H3F2NO/c8-5-1-2-6(11)4(3-10)7(5)9/h1-2,11H
• InChI Key： RBEFTDOWLXTNFB-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1C#N)O)F

Computed Properties

• Exact Mass: 155.01829
• Monoisotopic Mass: 155.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44A^2
• XLogP3: 2

Experimental Properties

• Density: 1.45
• Boiling Point: 270.64°C at 760 mmHg
• Flash Point: 117.479°C
• Refractive Index: 1.53
• PSA: 44.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles